Cas no 36685-65-1 (2-Propen-1-one,3-(1,3-benzodioxol-5-yl)-1-(2-hydroxy-4-methoxyphenyl)-)

• Product Name: 2-Propen-1-one,3-(1,3-benzodioxol-5-yl)-1-(2-hydroxy-4-methoxyphenyl)-
• CAS No: 36685-65-1
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 321803
• PubChem ID: 5908537
• Update Time: 2025-04-19

2-Propen-1-one,3-(1,3-benzodioxol-5-yl)-1-(2-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(1,3-benzodioxol-5-yl)-1-(2-hydroxy-4-methoxyphenyl)-
• 3-(1,3-Benzodioxol-5-yl)-1-(2-hydroxy-4-methoxyphenyl)-2-propen-1-one
• AC1NZHLS
• NSC209943
• NSC-209943
• SureCN7652698
• KA9C969TNJ
• NSC 209943
• 36685-65-1
• 114021-54-4
• SCHEMBL7652698
• 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(2-hydroxy-4-methoxyphenyl)-
• CHEMBL4093552
• (2E)-3-(1,3-Benzodioxol-5-yl)-1-(2-hydroxy-4-methoxyphenyl)-2-propen-1-one
• (E)-3-(1,3-benzodioxol-5-yl)-1-(2-hydroxy-4-methoxy-phenyl)prop-2-en-1-one
• 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(2-hydroxy-4-methoxyphenyl)-, (2E)-

• Inchi： 1S/C17H14O5/c1-20-12-4-5-13(15(19)9-12)14(18)6-2-11-3-7-16-17(8-11)22-10-21-16/h2-9,19H,10H2,1H3/b6-2+
• InChI Key： VZZSETBKCYRDTI-QHHAFSJGSA-N
• SMILES： O1COC2C=CC(/C=C/C(C3C=CC(=CC=3O)OC)=O)=CC1=2

Computed Properties

• Exact Mass: 298.08412
• Monoisotopic Mass: 298.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: 3.7

Experimental Properties

• Density: 1.335
• Boiling Point: 514.3°Cat760mmHg
• Flash Point: 192.9°C
• Refractive Index: 1.653
• PSA: 64.99
• LogP: 3.02560